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Compound of Interest

Compound Name:

Bis-(2-

methanethiosulfonatoethyl)methyl

amine

CAS No.: 16216-82-3

Cat. No.: B563535

Get Quote

The Stability-Reactivity Paradox
As a researcher, you face a fundamental conflict when using MTS reagents: Nucleophilic

Competition. The same chemical property that makes MTS reagents highly specific for cysteine

sulfhydryls (high electrophilicity of the sulfur atom) makes them extremely susceptible to

hydrolysis by water molecules.

In an aqueous buffer, two reactions compete for the MTS reagent:

The Desired Reaction: Attack by the protein thiolate (

) to form a disulfide bond.

The Parasitic Reaction (Hydrolysis): Attack by hydroxide ions (

) or water, irreversibly converting the reactive MTS into non-reactive sulfinic acid and alcohol.
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Mechanistic Visualization
The following diagram illustrates this kinetic competition. To maximize labeling,

must significantly outpace

.
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Caption: Kinetic competition between protein labeling (Path A) and hydrolysis (Path B). High

pH accelerates both, but hydrolysis becomes dominant if the reagent is stored in buffer.

Critical Variables for Stability
Control these three variables to shift the equilibrium in favor of labeling.
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Variable Impact on MTS Stability Recommended Parameter

Solvent (Stock)

Critical. MTS reagents degrade

instantly in water. Even "dry"

DMSO can absorb

atmospheric water over time.

Anhydrous DMSO or DMF.

Store over molecular sieves if

possible.

pH

Hydrolysis is base-catalyzed.

At pH 7.5, half-life can be <20

mins. At pH 8.0, it drops to

minutes.

pH 7.0 – 7.2. This balances

thiol reactivity (requires

deprotonation) with reagent

stability.

Temperature
Higher temps increase the rate

of hydrolysis exponentially.

Ice Bath (4°C). Perform all

mixing on ice; only warm to RT

if reaction kinetics demand it.

The "Flash-Addition" Protocol
The most common failure mode is preparing an aqueous "working solution" of MTS. Never do

this. The reagent must move from organic solvent to the protein solution in a single step.

Step-by-Step Workflow
Prepare the Protein Buffer:

Buffer: 20 mM HEPES or Phosphate, 150 mM NaCl, pH 7.0–7.2.

Crucial: Degas the buffer or use EDTA (1 mM) to prevent oxidation of free cysteines to

disulfides (cystine) before the reagent arrives.

Solubilize MTS (The Stock):

Dissolve MTS powder in anhydrous DMSO to a concentration of 100 mM – 200 mM.

Tip: If the powder is old, verify activity. Hydrolyzed MTS often smells strongly of

sulfur/methanethiol; pure MTS is relatively odorless.

The Flash Addition:
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Calculate the volume needed for a 10x to 20x molar excess over the protein thiol.

Pipette the DMSO stock directly into the stirring protein solution.

Do not pre-dilute in water.

Incubation:

Incubate for 15–30 minutes on ice. (MTS reactions are fast; long incubations only invite

off-target non-specific binding).

Quenching:

Stop the reaction by adding a large excess (e.g., 50 mM) of free thiol (L-Cysteine or

-Mercaptoethanol).

Workflow Diagram
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Caption: The "Flash Addition" workflow prevents aqueous exposure of the MTS reagent until

the exact moment of reaction.

Troubleshooting Center (FAQ)
Q1: I see a precipitate immediately after adding the MTS stock to my protein. What happened?

Cause: The MTS reagent (especially hydrophobic variants like MTS-Benzophenone) is

insoluble in the aqueous buffer at the concentration used.
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Solution:

Lower the final concentration of the MTS reagent.

Ensure the residual DMSO concentration in the final buffer is < 5% (usually safe for

proteins) but high enough to keep the reagent soluble during the mixing phase.

Switch to a charged MTS reagent (like MTSES or MTSET) which has much higher

aqueous solubility than neutral variants.

Q2: My labeling efficiency is < 10%. Is the reagent bad?

Cause 1 (Hydrolysis): You likely diluted the MTS in water/buffer before adding it to the

protein. This kills the reagent in minutes.

Cause 2 (Oxidation): Your protein cysteines may have oxidized to form disulfides (Cys-S-S-

Cys) during storage. MTS cannot react with disulfides.

Solution: Treat the protein with a reductant (DTT or TCEP) first, then remove the reductant

(via desalting column) immediately before adding the MTS reagent. Note: You must remove

DTT, or it will quench the MTS. TCEP is less reactive toward MTS but should still be

removed for best results.

Q3: Can I store the DMSO stock solution?

Verdict: Only if strictly anhydrous.

Protocol: Store at -20°C with desiccant packs. If the DMSO absorbs moisture from the air

(which it does aggressively), the MTS will hydrolyze even in the freezer. For critical

experiments, freshly weigh and solubilize the powder every time.

Q4: Which MTS reagent is most stable?

Insight: Negatively charged MTSES (Sodium (2-sulfonatoethyl)methanethiosulfonate)

generally shows slightly better stability profiles in aqueous buffers compared to the amine-

based MTSEA, which can undergo intramolecular cyclization/degradation at higher pH.

However, all must be treated as unstable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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